Cas no 1021212-84-9 (2-benzenesulfonamido-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide)

• Product Name: 2-benzenesulfonamido-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide
• CAS No: 1021212-84-9
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 6327767
• PubChem ID: 25405333
• Update Time: 2024-01-14

2-benzenesulfonamido-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-benzenesulfonamido-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide
• 1021212-84-9
• AKOS024488116
• N-phenethyl-2-(phenylsulfonamido)thiazole-4-carboxamide
• F5006-0134
• 2-(benzenesulfonamido)-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide

• Inchi： 1S/C18H17N3O3S2/c22-17(19-12-11-14-7-3-1-4-8-14)16-13-25-18(20-16)21-26(23,24)15-9-5-2-6-10-15/h1-10,13H,11-12H2,(H,19,22)(H,20,21)
• InChI Key： CZVZCDLAFUGVKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(=CS1)C(NCCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 387.07113376g/mol
• Monoisotopic Mass: 387.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides